Cas no 50712-64-6 (Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester)
50712-64-6 structure
Product Name:Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester
CAS No:50712-64-6
MF:C11H13NO4
MW:223.225223302841
CID:369785
PubChem ID:3016550
Update Time:2025-04-19
Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester
- ethyl 2-(4-nitrophenyl)propanoate
- ethyl 2-(4-nitrophenyl)propionate
- 50712-64-6
- GMOOHUQPPFJAQB-UHFFFAOYSA-N
- ethyl2-(4-nitrophenyl)propanoate
- SCHEMBL4136472
- ethyl alpha-(4-nitrophenyl)-propionate
- DTXSID50964961
- CS-0312121
- 2-(4-Nitro-phenyl)-propionic acid ethyl ester
- NS00057857
- F80345
- EINECS 256-732-8
- FT-0737290
- ethyl (+/-)-2-(4-nitrophenyl)propionate
-
- Inchi: 1S/C11H13NO4/c1-3-16-11(13)8(2)9-4-6-10(7-5-9)12(14)15/h4-8H,3H2,1-2H3
- InChI Key: GMOOHUQPPFJAQB-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 223.08449
- Monoisotopic Mass: 223.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.188
- Boiling Point: 320.6°C at 760 mmHg
- Flash Point: 134.5°C
- Refractive Index: 1.529
- PSA: 69.44
Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1382791-1g |
Ethyl 2-(4-nitrophenyl)propanoate |
50712-64-6 | 98% | 1g |
¥1778.00 | 2024-05-11 |
Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
50712-64-6 (Benzeneacetic acid, a-methyl-4-nitro-, ethyl ester) Related Products
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